Cas no 902568-45-0 (5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile)

5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile is a specialized heterocyclic compound featuring an isoxazole core substituted with an amino group and a carbonitrile functionality, linked to a triethoxyphenyl moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and material science applications. The presence of multiple ethoxy groups enhances solubility and modulates electronic properties, making it a versatile intermediate for further functionalization. Its isoxazole scaffold is of particular interest in drug discovery due to its bioisosteric properties and ability to participate in hydrogen bonding. The compound's well-defined synthetic pathway and stability under standard conditions further support its use in research and development.
5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile structure
902568-45-0 structure
Product Name:5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile
CAS No:902568-45-0
MF:C16H19N3O4
MW:317.339763879776
CID:4719240
Update Time:2025-06-12

5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • MLS000520399
    • SMR000130810
    • 5-amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile
    • 5-amino-3-(3,4,5-triethoxyphenyl)-1,2-oxazole-4-carbonitrile
    • ChemDiv2_002820
    • cid_6618836
    • BDBM43515
    • HMS2360E13
    • HMS1377A04
    • 5-amino-3-(3,4,5-triethoxyphenyl)-4-isoxazolecarbonitrile
    • 5-Amino-3-(3,4,5-triethoxyphenyl)-isoxazole-4-carbonitrile
    • 4-isoxazolecarbonitrile, 5-amino-3-(3,4,5-trieth
    • 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile
    • Inchi: 1S/C16H19N3O4/c1-4-20-12-7-10(14-11(9-17)16(18)23-19-14)8-13(21-5-2)15(12)22-6-3/h7-8H,4-6,18H2,1-3H3
    • InChI Key: OLALEGDVRAAJRH-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(=CC(C2C(C#N)=C(N)ON=2)=CC=1OCC)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 397
  • XLogP3: 3
  • Topological Polar Surface Area: 104

5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658429-10g
5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile
902568-45-0 98%
10g
¥13742.00 2024-04-26

Additional information on 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile

Recent Advances in the Study of 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile (CAS: 902568-45-0)

The compound 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile (CAS: 902568-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile as a key intermediate in the synthesis of novel isoxazole derivatives. Isoxazole rings are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the triethoxy phenyl group in this compound further enhances its potential for interaction with biological targets, making it a promising scaffold for drug development.

One of the most significant breakthroughs in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile exhibit potent inhibitory activity against specific kinases, suggesting their potential as targeted therapeutics.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. Studies using animal models have shown that derivatives of 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile can effectively reduce inflammation by modulating key signaling pathways. These findings open new avenues for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile has also been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies. Notably, the use of green chemistry principles in the synthesis process has been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its therapeutic potential.

In conclusion, 5-Amino-3-(3,4,5-triethoxyphenyl)isoxazole-4-carbonitrile (CAS: 902568-45-0) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential applications in drug development make it a subject of intense research. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline.

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